Cas no 1805438-75-8 (6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805438-75-8
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4897735
• Update Time: 2025-06-18

6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C9H6F5NO3/c1-18-5-3(8(16)17)2-4(7(10)11)15-6(5)9(12,13)14/h2,7H,1H3,(H,16,17)
• InChI Key： QFMUANQOAYMJOJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)O)C=C(C(F)F)N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on 6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid

Introduction to 6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805438-75-8) and Its Applications in Modern Chemical Biology

6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid, identified by the CAS number 1805438-75-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile biological activities. This compound belongs to the pyridine class of molecules, which are widely recognized for their pharmacological significance and role in drug discovery. The presence of multiple fluorinated substituents, specifically difluoromethyl and trifluoromethyl groups, alongside a methoxy moiety, endows this molecule with enhanced lipophilicity and metabolic stability, making it an attractive candidate for medicinal chemistry applications.

The structural composition of 6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid is meticulously designed to optimize its interaction with biological targets. The pyridine ring serves as a core scaffold, providing a platform for further functionalization and derivatization. The difluoromethyl group is particularly noteworthy, as it has been extensively studied for its ability to modulate enzyme activity and improve pharmacokinetic profiles. In contrast, the trifluoromethyl group contributes to the compound's metabolic resistance, extending its half-life in vivo. The methoxy group, positioned at the 3-position of the pyridine ring, further enhances the molecule's solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage fluorinated compounds. The incorporation of fluorine atoms into organic molecules has become a cornerstone in medicinal chemistry due to its ability to alter electronic properties, binding affinity, and resistance to degradation. Studies have demonstrated that fluorinated pyridines exhibit promising activities against a range of diseases, including cancer, inflammation, and infectious disorders. The compound under discussion, 6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid, is no exception and has been explored in several preclinical studies for its potential therapeutic benefits.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have utilized 6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid as a building block to develop novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The ability to fine-tune the structure while maintaining biological activity makes this molecule invaluable for drug development efforts.

The pharmacological properties of 6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid have been further elucidated through computational modeling and experimental validations. Advanced computational techniques have allowed researchers to predict how this compound interacts with biological targets at the molecular level. These studies have revealed that the fluorinated substituents play a critical role in binding affinity and specificity. Additionally, experimental data have confirmed that modifications to the difluoromethyl or trifluoromethyl groups can significantly alter the compound's biological activity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated pyridines like 6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid. These innovations have not only streamlined the synthesis process but also made it possible to explore more diverse chemical space for drug discovery. The development of novel synthetic routes has opened up new avenues for exploring the therapeutic potential of this compound and its derivatives.

The versatility of 6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid extends beyond its use as an intermediate in drug development. It has also been investigated as a starting material for synthesizing agrochemicals and specialty chemicals. The unique structural features of this compound make it an excellent candidate for developing novel compounds with enhanced stability and efficacy in various applications.

In conclusion, 6-(Difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805438-75-8) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features, combined with its promising biological activities, make it an invaluable tool for researchers exploring new therapeutic agents. As our understanding of fluorinated compounds continues to grow, so too will the applications of this remarkable molecule in both academic research and industrial settings.